Cas no 651712-50-4 (2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)-)

• Product Name: 2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)-
• CAS No: 651712-50-4
• MF: C₂₀H₃₂O₃
• MW: 320.467036840893
• CID: 404764
• Update Time: 2024-03-01

2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)- Chemical and Physical Properties

Names and Identifiers

• 2,10-Cyclotetradecadiene-1,4,7-triol,2,10-dimethyl-6-methylene-13-(1-methylethenyl)-,(1S,2E,4R,7S,10E,13S)-
• 2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)-
• Cleospinol D

• Inchi： 1S/C20H32O3/c1-13(2)17-8-6-14(3)7-9-19(22)15(4)10-18(21)11-16(5)20(23)12-17/h6,11,17-23H,1,4,7-10,12H2,2-3,5H3/b14-6+,16-11+/t17-,18+,19-,20-/m0/s1
• InChI Key： IKHYSYOLYFYYDO-ASGGNBOOSA-N
• SMILES： [C@H]1(O)C[C@@H](C(C)=C)CC=C(C)CC[C@H](O)C(=C)C[C@@H](O)C=C1C |c:8,t:20|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• XLogP3: 2.383

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembrane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Cembrane diterpenoids